Cas no 501369-34-2 (2-Cyclohexen-1-one,2-bromo-4-ethenyl-3-(hydroxymethyl)-4,5-dimethyl-, (4S,5R)-)

• Product Name: 2-Cyclohexen-1-one,2-bromo-4-ethenyl-3-(hydroxymethyl)-4,5-dimethyl-, (4S,5R)-
• CAS No: 501369-34-2
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 1560593
• Update Time: 2024-08-24

2-Cyclohexen-1-one,2-bromo-4-ethenyl-3-(hydroxymethyl)-4,5-dimethyl-, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-bromo-4-ethenyl-3-(hydroxymethyl)-4,5-dimethyl-, (4S,5R)-
• 2-Cyclohexen-1-one, 2-bromo-4-ethenyl-3-(hydroxymethyl)-4,5-dimethyl-, (4S,5R)-

• Inchi： 1S/C11H15BrO2/c1-4-11(3)7(2)5-9(14)10(12)8(11)6-13/h4,7,13H,1,5-6H2,2-3H3/t7-,11+/m1/s1
• InChI Key： ZACPAPVWWMSBJR-HQJQHLMTSA-N
• SMILES： C1(=O)C[C@@H](C)[C@@](C=C)(C)C(CO)=C1Br

Computed Properties

• Exact Mass: 258.02555

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 341.1±42.0 °C(Predicted)
• PSA: 37.3
• pka: 14.79±0.10(Predicted)